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Compound of Interest

Compound Name: Trimethylammonium chloride-15N

Cat. No.: B15571459 Get Quote

Technical Guide: Trimethylammonium Chloride-
15N
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Trimethylammonium chloride-15N, a

stable isotope-labeled compound valuable in research and drug development. Due to the

absence of a specific Material Safety Data Sheet (MSDS) for the 15N-labeled variant, this

guide synthesizes safety and property data from the unlabeled analogue, Trimethylammonium

chloride. The primary applications, including its role as an internal standard for quantitative

analysis and in isotopic labeling for protein studies, are also detailed.

Section 1: Material Safety and Physical Properties
The following data is adapted from the Material Safety Data Sheet for unlabeled

Trimethylammonium chloride. The isotopic substitution of 14N with 15N is not expected to

significantly alter the chemical or physical hazards.
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Property Value Reference

Molecular Formula C3H10ClN [1]

Molar Mass 95.57 g/mol [1]

Appearance
White to slightly cream

crystalline powder
[1]

Melting Point 283-284°C (decomposes) [1]

Boiling Point 132.32°C (rough estimate) [1]

Solubility

Soluble in water and ethanol;

slightly soluble in chloroform;

insoluble in ether.

[1]

pH 5 (100g/l, H2O, 20°C) [1]

Sensitivity Hygroscopic [1]

Metric Value Reference

Acute Toxicity (Oral)
LD50 orally in Rabbit: 3090

mg/kg
[1]

Hazard Statement GHS Classification Reference

H315 Causes skin irritation [2]

H319 Causes serious eye irritation [2]

H335 May cause respiratory irritation [3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://chembk.com/en/chem/Trimethylammonium%20chloride
https://chembk.com/en/chem/Trimethylammonium%20chloride
https://chembk.com/en/chem/Trimethylammonium%20chloride
https://chembk.com/en/chem/Trimethylammonium%20chloride
https://chembk.com/en/chem/Trimethylammonium%20chloride
https://chembk.com/en/chem/Trimethylammonium%20chloride
https://chembk.com/en/chem/Trimethylammonium%20chloride
https://chembk.com/en/chem/Trimethylammonium%20chloride
https://chembk.com/en/chem/Trimethylammonium%20chloride
https://www.echemi.com/sds/trimethylaminehydrochloride-pid_Rock45019.html
https://www.echemi.com/sds/trimethylaminehydrochloride-pid_Rock45019.html
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/75094
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precaution Recommendation Reference

Handling

Handle in a well-ventilated

place. Wear suitable protective

clothing, gloves, and eye/face

protection. Avoid formation of

dust and aerosols.

[2]

Storage

Store the container tightly

closed in a dry, cool, and well-

ventilated place. Store below

+30°C.

[1][2]

Section 2: Experimental Protocols
Trimethylammonium chloride-15N is a suitable internal standard for the accurate

quantification of TMA in biological samples by mass spectrometry. Deuterated analogs like

Trimethylammonium chloride-d6 are also commonly used for this purpose.[4] The general

workflow involves:

Sample Preparation: Biological samples (e.g., plasma, serum, urine) are prepared to extract

the analytes of interest.

Internal Standard Spiking: A known amount of Trimethylammonium chloride-15N is added

to the sample. This allows for correction of analyte loss during sample preparation and

analysis.[4]

Chromatographic Separation: The sample is injected into a liquid chromatography (LC)

system to separate TMA from other components in the matrix. The labeled internal standard

will co-elute with the unlabeled analyte.[4]

Mass Spectrometric Detection: The eluent from the LC is introduced into a mass

spectrometer. The instrument is set to monitor the specific mass-to-charge ratios of both the

native TMA and the 15N-labeled internal standard.

Quantification: The ratio of the peak area of the analyte to the peak area of the internal

standard is used to calculate the concentration of the analyte in the original sample.
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Ammonium chloride (¹⁵N) is a common nitrogen source for producing isotopically labeled

proteins in expression systems like E. coli for NMR studies.[5] While not a direct application of

Trimethylammonium chloride-15N, it highlights a key use of 15N-labeled compounds in

protein science. A typical protocol includes:

Pre-culture Preparation: A single colony of the expression strain is used to inoculate a small

volume of standard LB medium and grown overnight.

M9 Minimal Media Preparation: A defined M9 minimal medium is prepared, where the sole

nitrogen source is ¹⁵NH₄Cl. For 1L of media, 1g of ¹⁵NH₄Cl is generally sufficient for complete

labeling.[6] Other essential salts and a carbon source (e.g., glucose) are also added.

Inoculation and Growth: The overnight pre-culture is used to inoculate the M9 medium

containing ¹⁵NH₄Cl. The culture is grown until it reaches the mid-log phase (OD600 of ~0.6-

0.8).

Protein Expression Induction: Protein expression is induced by adding an appropriate

inducer (e.g., IPTG). The culture is then incubated for a specific time at a suitable

temperature to allow for protein expression.

Cell Harvesting and Protein Purification: The cells are harvested by centrifugation, and the

15N-labeled protein is purified using standard chromatography techniques.

Section 3: Visualizations
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Workflow for Quantification using a Labeled Internal Standard
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Caption: General workflow for the quantification of analytes in biological samples.
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Workflow for 15N Protein Labeling
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Caption: General workflow for producing 15N-labeled proteins for NMR analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://chembk.com/en/chem/Trimethylammonium%20chloride
https://www.echemi.com/sds/trimethylaminehydrochloride-pid_Rock45019.html
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/75094
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_The_Role_of_Trimethylammonium_chloride_d6_in_Clinical_and_Diagnostic_Research.pdf
https://isotope.com/minimal-media-reagents/ammonium-chloride-15n-nlm-467-50
https://isotope.com/minimal-media-reagents/ammonium-chloride-15n-nlm-467-50
https://www.reddit.com/r/Biochemistry/comments/1e17c16/15n_protein_expression_protocol/
https://www.benchchem.com/product/b15571459#trimethylammonium-chloride-15n-material-safety-data-sheet
https://www.benchchem.com/product/b15571459#trimethylammonium-chloride-15n-material-safety-data-sheet
https://www.benchchem.com/product/b15571459#trimethylammonium-chloride-15n-material-safety-data-sheet
https://www.benchchem.com/product/b15571459#trimethylammonium-chloride-15n-material-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15571459?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

